Cas no 3670-51-7 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(2-pyridinyl)-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(2-pyridinyl)-
• CAS No: 3670-51-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1478594
• PubChem ID: 17609477
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(2-pyridinyl)-
• 5-methyl-2-pyridin-2-yl-1,2-dihydro-pyrazol-3-one
• 5-methyl-2-pyridin-2-yl-1H-pyrazol-3-one
• 3670-51-7
• 5-methyl-2-(pyridin-2-yl)-1h-pyrazol-3(2h)-one
• ALBB-013077
• 1H-pyrazol-5-ol, 3-methyl-1-(2-pyridinyl)-, hydrochloride
• SCHEMBL4746365
• AKOS005173817
• 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-5-ol
• SCHEMBL731856
• UYJSZZFTYQECBI-UHFFFAOYSA-N
• DB-359058
• DQDFRKHICJUAJC-UHFFFAOYSA-N
• DTXSID70589872
• STL482272
• 3-Methyl-1-pyridin-2-yl-1H-pyrazol-5-ol
• 3-methyl-1-pyridin-2-yl-3-pyrazolin-5-one
• DA-06250
• 38695-92-0
• 5-Methyl-2-(pyridin-2-yl)-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C9H9N3O/c1-7-6-9(13)12(11-7)8-4-2-3-5-10-8/h2-6,11H,1H3
• InChI Key： DQDFRKHICJUAJC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1C=CC=CN=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.23